2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride
Overview
Description
2-(Oxolan-3-yloxy)pyridin-4-amine hydrochloride, also known as OPAH, is a synthetic organic compound that has been widely used in the scientific research field. It is a white powder that is soluble in water, and is often used as a starting material to synthesize other compounds. OPAH has been used as a therapeutic agent for a variety of diseases, including cancer, HIV, and Alzheimer's disease. In addition, OPAH has been used as a research tool to study the mechanisms of action of proteins, enzymes, and other biological molecules.
Mechanism of Action
2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride acts as a competitive inhibitor of several enzymes, including acetylcholinesterase, proteases, and phosphodiesterases. It binds to the active site of the enzyme, preventing it from binding to its substrate and thus inhibiting its activity. 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride also binds to the active site of other molecules, such as G-proteins and receptors, and can modulate their activity.
Biochemical and Physiological Effects
2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, proteases, and phosphodiesterases. 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride has also been shown to modulate the activity of G-proteins and receptors, and to interact with other molecules, such as lipids and carbohydrates. In addition, 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, and is relatively stable in aqueous solutions. In addition, 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride is soluble in water, making it easy to work with in aqueous solutions. However, 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride is a relatively weak inhibitor of enzymes, and may not be suitable for all laboratory experiments.
Future Directions
There are several potential future directions for research involving 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride. One potential direction is to investigate the effects of 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride on other enzymes and proteins, such as kinases and transcription factors. In addition, further research could be done to investigate the effects of 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride on other biological systems, such as the immune system and the cardiovascular system. Finally, further research could be done to investigate the effects of 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride on drug metabolism, as well as its potential therapeutic applications.
Synthesis Methods
2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride can be synthesized from pyridine and oxalic acid by a two-step reaction. In the first step, the pyridine is treated with oxalic acid in the presence of an acid catalyst to form an oxalate ester. In the second step, the oxalate ester is treated with a base to form 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and can be carried out at room temperature or at elevated temperatures.
Scientific Research Applications
2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride has been used in a variety of scientific research applications. It has been used to study the mechanisms of action of proteins, enzymes, and other biological molecules. 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride has also been used to study the interactions between proteins and other molecules, such as lipids and carbohydrates. In addition, 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride has been used as a research tool to study the effects of drugs on biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride involves the reaction of 3-hydroxypicolinic acid with oxirane followed by reaction with ammonium chloride and hydrochloric acid.", "Starting Materials": [ "3-hydroxypicolinic acid", "oxirane", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "React 3-hydroxypicolinic acid with oxirane in the presence of a catalyst to form 2-(oxiran-2-yl)pyridin-3-ol.", "React 2-(oxiran-2-yl)pyridin-3-ol with ammonium chloride in the presence of a solvent to form 2-(oxolan-3-yloxy)pyridin-4-amine.", "React 2-(oxolan-3-yloxy)pyridin-4-amine with hydrochloric acid to form 2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride." ] } | |
CAS RN |
2763758-74-1 |
Product Name |
2-(oxolan-3-yloxy)pyridin-4-amine hydrochloride |
Molecular Formula |
C9H13ClN2O2 |
Molecular Weight |
216.7 |
Purity |
95 |
Origin of Product |
United States |
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